5-amino-7-chloro-1,3-dihydroindol-2-one

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 5-amino-7-chloro-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H7ClN2O/c9-6-3-5(10)1-4-2-7(12)11-8(4)6/h1,3H,2,10H2,(H,11,12)
• InChI Key: VMDAYPOMEFBRSJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)N)Cl)NC1=O

Description

5-Amino-7-chloro-1,3-dihydroindol-2-one is a halogenated oxindole derivative featuring a chloro substituent at position 7 and an amino group at position 5 of the indole core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-amino-7-chloro-1,3-dihydroindol-2-one can be achieved through several methods. One common approach involves the Fischer indole synthesis, where phenylhydrazine reacts with a ketone under acidic conditions to form the indole core.

Industrial Production Methods: In an industrial setting, the production of this compound may involve multi-step synthesis starting from readily available precursors. The process typically includes the formation of the indole core followed by selective chlorination and amination reactions. Reaction conditions such as temperature, solvent, and catalysts are optimized to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group, forming 5-amino-7-chloro-1,3-dihydro-2H-indol-2-ol.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, to form various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide or primary amines under basic conditions.

Major Products Formed:

Oxidation: Nitroso or nitro derivatives.

Reduction: 5-amino-7-chloro-1,3-dihydro-2H-indol-2-ol.

Substitution: Various substituted indole derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. Its unique structure allows for the creation of diverse derivatives with potential biological activities .

Biology and Medicine: In medicinal chemistry, 5-amino-7-chloro-1,3-dihydroindol-2-one derivatives have been investigated for their potential as anti-cancer, anti-inflammatory, and antimicrobial agents. The compound’s ability to interact with various biological targets makes it a valuable scaffold for drug discovery .

Industry: The compound is also used in the development of dyes and pigments due to its chromophoric properties. Additionally, it serves as an intermediate in the synthesis of more complex molecules used in various industrial applications .

Mechanism of Action

The mechanism of action of 5-amino-7-chloro-1,3-dihydroindol-2-one and its derivatives often involves interaction with specific enzymes or receptors in biological systems. For example, some derivatives may inhibit enzymes involved in cancer cell proliferation or modulate receptors associated with inflammatory responses. The exact molecular targets and pathways can vary depending on the specific derivative and its intended application .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The table below highlights key structural analogues, their substituents, and biological relevance:

Compound Name	Substituents (Positions)	Molecular Formula	Key Features & Applications	Reference
5-Amino-7-chloro-1,3-dihydroindol-2-one	-NH₂ (5), -Cl (7)	C₈H₆ClN₂O	Enhanced hydrogen bonding; potential kinase inhibition or antimicrobial activity
5-Chloro-1,3-dihydroindol-2-one	-Cl (5)	C₈H₆ClNO	Simplified analogue; used in studying E/Z isomerism and ligand-receptor interactions
7-Chloro-1,3-dihydroindol-2-one	-Cl (7)	C₈H₆ClNO	Intermediate for benzodiazepine derivatives; lacks amino group
5-Chloro-3-(2-phenylhydrazinylidene)-1H-indol-2-one	-Cl (5), hydrazone (3)	C₁₄H₁₀ClN₃O	Anticancer activity via aromatase inhibition; hydrazone enhances π-π stacking
4-Chloro-1-dimethylaminomethyl-3-(benzothiazol-2-ylimino)-1,3-dihydroindol-2-one (5e)	-Cl (4), dimethylaminomethyl (1), benzothiazole (3)	C₁₈H₁₆ClN₃OS	Cytotoxic agent against breast cancer cell lines (MCF7); improved selectivity over normal cells
7-Benzoyl-5-chloro-1,3-dihydro-2H-indol-2-one	-Cl (5), benzoyl (7)	C₁₅H₁₀ClNO₂	Early-stage drug candidate; benzoyl group increases lipophilicity

Key Differences :

• The amino group in the target compound increases polarity (logP ~1.2) compared to non-amino analogues (logP ~2.5) .
• Halogen position (5 vs. 7) alters NMR shifts: For 5-chloro derivatives, aromatic protons near Cl exhibit downfield shifts (δ 7.2–7.6 ppm), while 7-chloro analogues show upfield shifts (δ 6.8–7.1 ppm) .

SAR Insights :

• Chlorine at position 7 enhances metabolic stability but reduces solubility compared to position 5 .
• Amino groups at position 5 improve hydrogen bonding with enzyme active sites (e.g., kinases) but may increase toxicity .

Stability and Isomerism

• E/Z Isomerism : In analogues with hydrazone or imine groups (e.g., compound A03), the Z-isomer shows 3–5× higher activity due to better steric alignment with target proteins .
• Oxidative Stability : Chlorine at position 7 reduces oxidation susceptibility compared to fluorine-substituted derivatives (e.g., 5-fluoro analogues) .